Cas no 1805082-06-7 (Methyl 3-chloro-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate)

• Product Name: Methyl 3-chloro-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate
• CAS No: 1805082-06-7
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 4807795
• Update Time: 2025-05-20

Methyl 3-chloro-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate

• Inchi： 1S/C9H8ClF2NO3/c1-15-8-4(9(14)16-2)3-5(10)6(13-8)7(11)12/h3,7H,1-2H3
• InChI Key： YFRJBRUFXINRLZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=C(N=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-chloro-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate

Comprehensive Overview of Methyl 3-chloro-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate (CAS No. 1805082-06-7)

Methyl 3-chloro-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate (CAS No. 1805082-06-7) is a specialized pyridine derivative with significant applications in agrochemical and pharmaceutical research. This compound, characterized by its unique difluoromethyl and methoxy functional groups, has garnered attention for its potential in crop protection and drug development. Its molecular structure, featuring a chloro substituent at the 3-position and a carboxylate ester at the 5-position, contributes to its reactivity and versatility in synthetic chemistry.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced bioactivity and stability. Researchers are particularly interested in how Methyl 3-chloro-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate interacts with biological systems, making it a focal point in studies related to pesticide formulation and enzyme inhibition. Its lipophilic properties, attributed to the difluoromethyl group, improve membrane permeability, a critical factor in agrochemical efficacy.

The synthesis of CAS No. 1805082-06-7 typically involves multi-step reactions, including halogenation and esterification, to achieve high purity. Analytical techniques such as HPLC and NMR spectroscopy are employed to verify its structural integrity. Given the rising interest in sustainable chemistry, efforts are underway to optimize its production using green solvents and catalytic methods, aligning with global trends toward environmentally friendly practices.

One of the most searched questions about this compound revolves around its mechanism of action in agricultural applications. Preliminary studies suggest that Methyl 3-chloro-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate acts as a potent inhibitor of certain plant pathogens, disrupting cellular processes in target organisms. This specificity minimizes off-target effects, addressing growing consumer concerns about food safety and residue levels.

In the pharmaceutical arena, this compound is explored for its potential in medicinal chemistry, particularly in designing small-molecule inhibitors. Its pyridine core is a common pharmacophore in drugs targeting inflammatory and metabolic disorders. Researchers are also investigating its role in prodrug development, leveraging its ester group for controlled release formulations.

From an industrial perspective, CAS No. 1805082-06-7 is valued for its scalability and compatibility with existing chemical manufacturing infrastructure. Companies are investing in process optimization to reduce production costs while maintaining high yields, a topic frequently searched by professionals in the field. Regulatory compliance, including REACH and EPA guidelines, further underscores its commercial viability.

As the scientific community continues to explore fluorine-containing compounds, Methyl 3-chloro-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate remains a key subject of innovation. Its dual utility in agrochemicals and pharmaceuticals positions it as a compound of enduring relevance, driven by advancements in molecular design and application-specific research.